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Compound of Interest

2,6-Difluoro-3-methylbenzoyl
Compound Name:
chloride

Cat. No.: B1304715

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the known physical properties of
2,6-Difluoro-3-methylbenzoyl chloride, a key intermediate in various chemical syntheses.
The information is presented to be a valuable resource for laboratory and research
applications.

Core Physical and Chemical Data

2,6-Difluoro-3-methylbenzoyl chloride is a corrosive compound that requires careful handling
in a laboratory setting.[1] Key identification and physical data are summarized in the table
below for quick reference and comparison.
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Property Value Source
CAS Number 261763-39-7 [1][2]
Molecular Formula C8H5F2CIO [1][3]
Molecular Weight 190.58 g/mol [1]
Density 1.3114 g/mL at 25 °C [1112]
Refractive Index (n20/D) 1.4990 [1][2]
Flash Point 76.7 °C [1]

MDL Number MFCD01631334 [1]

Experimental Protocols

Detailed experimental protocols for the determination of the physical properties of 2,6-Difluoro-
3-methylbenzoyl chloride are not extensively published. However, standard laboratory
procedures for determining these properties for similar liquid acyl chlorides are applicable.

General Method for Synthesis: A common method for the synthesis of acyl chlorides such as
2,6-Difluoro-3-methylbenzoyl chloride involves the reaction of the corresponding carboxylic
acid (2,6-Difluoro-3-methylbenzoic acid) with a chlorinating agent like thionyl chloride (SOCI2),
often with a catalytic amount of N,N-dimethylformamide (DMF). The reaction is typically heated
to reflux, and upon completion, the excess thionyl chloride is removed by distillation under
reduced pressure to yield the crude acyl chloride.

Determination of Physical Properties:

» Density: The density of the liquid can be determined using a pycnometer or a digital density
meter at a controlled temperature (e.g., 25 °C).

o Refractive Index: A calibrated refractometer, such as an Abbé refractometer, can be used to
measure the refractive index at a specific wavelength (typically the sodium D-line, 589 nm)
and temperature (e.g., 20 °C).
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e Flash Point: The flash point can be determined using a closed-cup flash-point tester, which
measures the lowest temperature at which the vapors of the material will ignite when an
ignition source is introduced.

» Boiling Point: While not explicitly found in the provided search results, the boiling point at
reduced pressure can be determined by vacuum distillation.

e Purity and Structure Confirmation: Techniques such as Nuclear Magnetic Resonance (NMR)
spectroscopy, High-Performance Liquid Chromatography (HPLC), and Liquid
Chromatography-Mass Spectrometry (LC-MS) are essential for confirming the structure and
assessing the purity of the synthesized compound.

Synthesis Pathway

The following diagram illustrates a generalized workflow for the synthesis of an acyl chloride
from a carboxylic acid, a process applicable to the preparation of 2,6-Difluoro-3-
methylbenzoyl chloride.
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General Synthesis of Acyl Chloride
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Caption: General synthesis workflow for acyl chlorides.

Safety and Handling

2,6-Difluoro-3-methylbenzoyl chloride is classified as a corrosive substance that can cause
severe skin burns and eye damage.[1][4] It is also harmful if swallowed.[1] Appropriate
personal protective equipment (PPE), including gloves, protective clothing, and eye/face
protection, should be worn when handling this chemical.[4] Work should be conducted in a
well-ventilated area or under a chemical fume hood.[4] This compound is also moisture-
sensitive and may react violently with water.[4][5]

First Aid Measures:
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» Skin Contact: Immediately remove all contaminated clothing and rinse the skin with plenty of
water.[4]

o Eye Contact: Rinse cautiously with water for several minutes, removing contact lenses if
present and easy to do so. Continue rinsing and seek immediate medical attention.[1][4]

 Ingestion: Rinse the mouth but do NOT induce vomiting. Seek immediate medical attention.

[1][5]
« Inhalation: Move the person to fresh air and keep them comfortable for breathing.[4]

Store containers tightly closed in a dry, cool, and well-ventilated place.[4]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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